ethyl 6-amino-5-cyano-4-(3,4-dichlorophenyl)-2-propyl-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-5-cyano-4-(3,4-dichlorophenyl)-2-propyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C18H18Cl2N2O3/c1-3-5-14-16(18(23)24-4-2)15(11(9-21)17(22)25-14)10-6-7-12(19)13(20)8-10/h6-8,15H,3-5,22H2,1-2H3
• InChI Key: IXIJACAEFRPXSK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(C(=C(O1)N)C#N)C2=CC(=C(C=C2)Cl)Cl)C(=O)OCC
• Molecular Formula: C18H18Cl2N2O3
• Molecular Weight: 381.2 g/mol

Description

Polysubstituted 2-amino-4H-pyran-3-carbonitrile derivatives are very important heterocyclic compounds with a wide range of interesting biological activities. They have received increasing attention in recent years due to their interesting potential pharmacological properties.

Synthesis Analysis

Several strategies toward the synthesis of 2-amino-4H-pyran-3-carbonitriles in racemic or enantiomerically pure form have been described. The most useful and preferred method for the construction of these heterocyclic compounds is the multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds and phenols in the presence or absence of a catalyst.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by orthogonal functional groups, which makes these compounds key intermediates for subsequent transformations.

Chemical Reactions Analysis

The synthesis of these compounds often involves multicomponent reactions (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds and phenols in the presence or absence of a catalyst.

Future Directions

The future directions in the research of these compounds could involve the development of new synthetic methods, the exploration of their pharmacological properties, and the design of new drugs based on these structures.